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Compound of Interest

Compound Name: (1-Ethynylcyclopropyl)methanol

Cat. No.: B1529724 Get Quote

Introduction
(1-Ethynylcyclopropyl)methanol is a valuable building block in contemporary drug discovery

and development.[1] Its unique structural motif, combining a strained cyclopropane ring with a

reactive terminal alkyne and a primary alcohol, offers medicinal chemists a versatile scaffold for

synthesizing complex molecular architectures. However, these same features necessitate a

thorough understanding and implementation of stringent safety protocols. This guide provides a

comprehensive overview of the hazards associated with (1-Ethynylcyclopropyl)methanol and

details the essential precautions for its safe handling, storage, and disposal, tailored for

researchers and professionals in the pharmaceutical sciences.

Section 1: Hazard Identification and Risk
Assessment
A proactive approach to safety begins with a comprehensive understanding of the potential

hazards. The chemical structure of (1-Ethynylcyclopropyl)methanol inherently presents a

combination of risks associated with its constituent functional groups: the cyclopropane ring,

the ethynyl group, and the primary alcohol.

Physicochemical Properties
A summary of the key physicochemical properties of (1-Ethynylcyclopropyl)methanol is
presented below.
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Property Value Source

CAS Number 871476-77-6 [1]

Molecular Formula C6H8O [1]

Molecular Weight 96.13 g/mol [1]

Appearance Colorless liquid [2]

Storage Temperature 0-8 °C [2]

Analysis of Structural Hazards
Cyclopropane Ring: The three-membered ring is characterized by significant ring strain due

to its 60° C-C-C bond angles, a substantial deviation from the ideal 109.5° for sp³ hybridized

carbons.[3][4] This strain makes the ring susceptible to cleavage under various conditions,

including strong acids, electrophilic addition, and catalytic hydrogenation, which can lead to

uncontrolled reactions.[3][5]

Ethynyl (Acetylene) Group: Terminal alkynes can be hazardous. Acetylene itself is highly

flammable and can form explosive mixtures with air.[6] More critically, terminal acetylenes

can form explosive metal acetylides with certain metals, such as copper, silver, and mercury.

[6] While (1-Ethynylcyclopropyl)methanol is not acetylene gas, the reactivity of the

terminal C-H bond warrants extreme caution.

Methanol Moiety: Although part of a larger molecule, the primary alcohol group suggests that

this compound is likely flammable and toxic, similar to other low-molecular-weight alcohols

like methanol.[7][8] Methanol is toxic if swallowed, in contact with skin, or if inhaled, and can

cause damage to organs.[9][10][11]

Risk Assessment Workflow
A systematic risk assessment is paramount before commencing any experimental work with (1-
Ethynylcyclopropyl)methanol. The following diagram illustrates a logical workflow for this

process.
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Caption: Risk assessment and mitigation cycle for handling (1-Ethynylcyclopropyl)methanol.

Section 2: Safe Handling and Storage Protocols
Adherence to meticulous handling and storage procedures is critical to mitigate the identified

risks. These protocols are designed to prevent accidental release, exposure, and unintended

reactions.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling (1-Ethynylcyclopropyl)methanol:

Eye Protection: Chemical splash goggles meeting ANSI/ISEA Z87.1 D3 standard are

required at all times.[7]

Hand Protection: Chemically resistant gloves, such as butyl rubber or nitrile, should be worn.

[11] Always inspect gloves for integrity before use and wash hands thoroughly after removal.
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Body Protection: A flame-resistant laboratory coat is essential. For larger quantities or

procedures with a higher risk of splashing, a chemical-resistant apron should be worn over

the lab coat.

Respiratory Protection: All handling of (1-Ethynylcyclopropyl)methanol should be

performed in a certified chemical fume hood to avoid inhalation of vapors.[7]

Engineering Controls
Chemical Fume Hood: All manipulations, including weighing, transferring, and reactions,

must be conducted in a properly functioning chemical fume hood to minimize inhalation

exposure and contain any potential spills or fires.[7]

Ventilation: The laboratory should be well-ventilated to prevent the accumulation of

flammable vapors.[12]

Inert Atmosphere: For reactions sensitive to air or moisture, or where the risk of peroxide

formation exists (a concern with many unsaturated compounds), working under an inert

atmosphere (e.g., nitrogen or argon) is a necessary precaution.

Storage Requirements
(1-Ethynylcyclopropyl)methanol should be stored in a cool, dry, and well-ventilated area,

away from sources of heat, sparks, and open flames.[2][13]

It is crucial to store this compound away from incompatible materials, especially strong

oxidizing agents, strong acids, and metals known to form explosive acetylides (e.g., copper,

silver, mercury).[6]

The storage container should be tightly sealed and clearly labeled with the chemical name

and all relevant hazard warnings.

Refrigerated storage at 0-8 °C is recommended to maintain stability.[2]

Safe Handling Workflow
The following diagram outlines the standard operating procedure for safely handling (1-
Ethynylcyclopropyl)methanol from receipt to use.
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Caption: Workflow for the safe handling of (1-Ethynylcyclopropyl)methanol.

Section 3: Spill and Emergency Procedures
Preparedness for accidental spills or exposures is a critical component of laboratory safety.

Spill Management
In the event of a spill:
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Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the area if the

spill is large or in a poorly ventilated space.

Control Ignition Sources: Eliminate all nearby sources of ignition.[10]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain and Absorb: For small spills, use an inert absorbent material (e.g., vermiculite, sand,

or commercial sorbent pads). Do not use combustible materials like paper towels to absorb

the bulk of the spill.

Collect and Dispose: Carefully collect the absorbed material using non-sparking tools and

place it in a sealed, labeled container for hazardous waste disposal.[14]

Decontaminate: Clean the spill area with soap and water.

First Aid Measures
Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[9]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[9]

Emergency Response Decision Tree
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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